Ruthenium-106
Overview
Description
Ruthenium-106 is a radioactive isotope that is widely used in scientific research applications. It is a beta-emitting radioisotope that has a half-life of 373.59 days. This compound is produced by neutron activation of stable ruthenium-105, which is found in natural ruthenium ores.
Mechanism of Action
Ruthenium-106 emits beta particles, which are high-energy electrons. The beta particles have a short range and can penetrate only a few millimeters into tissues. When this compound is used as a tracer, it is incorporated into molecules or compounds that are being studied. The beta particles emitted by this compound can be detected using various imaging techniques, such as autoradiography, scintigraphy, and positron emission tomography (PET).
Biochemical and Physiological Effects:
This compound has no significant biochemical or physiological effects on living organisms. It is rapidly eliminated from the body through urine and feces. However, the beta particles emitted by this compound can cause damage to tissues if they are not properly shielded or if the radiation dose is too high.
Advantages and Limitations for Lab Experiments
Ruthenium-106 has several advantages for lab experiments. It has a relatively long half-life, which allows for longer experiments and imaging studies. It emits beta particles, which can be easily detected and measured. It is also relatively easy to synthesize and purify. However, this compound has some limitations. It has a short range and cannot penetrate deeply into tissues. It also has a low specific activity, which may limit its sensitivity in some experiments.
Future Directions
There are several future directions for the use of ruthenium-106 in scientific research. One direction is the development of new imaging techniques that can detect beta particles emitted by this compound with higher sensitivity and resolution. Another direction is the use of this compound in the development of new therapies for cancer and other diseases. This compound may also be used in the study of nanomaterials and their properties. Finally, the use of this compound in nuclear physics and radiation protection may lead to new discoveries and technologies.
Scientific Research Applications
Ruthenium-106 is widely used in scientific research applications. It is used as a tracer in biological, medical, and environmental research. This compound is also used in the study of chemical reactions, catalysis, and material science. It is used in the development of new drugs and therapies for cancer and other diseases. This compound is also used in the study of nuclear physics and radiation protection.
properties
CAS RN |
13967-48-1 |
---|---|
Molecular Formula |
Ru |
Molecular Weight |
105.90733 g/mol |
IUPAC Name |
ruthenium-106 |
InChI |
InChI=1S/Ru/i1+5 |
InChI Key |
KJTLSVCANCCWHF-BKFZFHPZSA-N |
Isomeric SMILES |
[106Ru] |
SMILES |
[Ru] |
Canonical SMILES |
[Ru] |
synonyms |
106Ru radioisotope Ru-106 radioisotope Ruthenium-106 |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.